Cas no 1250553-16-2 (3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid)

• Product Name: 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
• CAS No: 1250553-16-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6466481
• PubChem ID: 62095778
• Update Time: 2025-10-29

3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
• 1H-Indole-5-propanoic acid, 2,3-dihydro-1-methyl-

• Inchi： 1S/C12H15NO2/c1-13-7-6-10-8-9(2-4-11(10)13)3-5-12(14)15/h2,4,8H,3,5-7H2,1H3,(H,14,15)
• InChI Key： FUCIHYGBQCDTTN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(CCC(O)=O)C=C2)CC1

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 393.5±30.0 °C(Predicted)
• pka: 4.50±0.10(Predicted)

Additional information on 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid

Introduction to 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid (CAS No. 1250553-16-2)

3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1250553-16-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex indole core structure, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The indole moiety, a key pharmacophore in many bioactive molecules, contributes to the compound's unique chemical and biological properties, making it a subject of extensive research in drug discovery.

The indole ring system in 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid is known for its versatility in interacting with biological targets. Indole derivatives have been widely studied for their roles in various physiological processes, including neurotransmission, immune responses, and metabolic regulation. The presence of a methyl group at the 1-position and a propanoic acid side chain at the 3-position further modulates the compound's pharmacokinetic and pharmacodynamic profiles. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in indole-based compounds due to their demonstrated efficacy in preclinical studies. For instance, derivatives of the indole scaffold have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The specific configuration of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid suggests potential interactions with enzymes and receptors involved in these pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in disease progression, although further research is necessary to fully elucidate its mechanism of action.

The synthesis of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, are commonly employed. The use of chiral auxiliaries or catalysts may also be necessary to ensure the correct stereochemical configuration of the final product. These synthetic approaches are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid and its biological targets. Docking studies can predict how the compound binds to specific proteins or enzymes, providing insights into its potential therapeutic effects. Additionally, quantum mechanical calculations can help elucidate the electronic properties of the molecule, which are often correlated with its biological activity. These computational methods complement experimental approaches and accelerate the drug discovery process.

The pharmacological profile of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid is under active investigation by researchers worldwide. Animal models have been employed to assess its efficacy and safety profiles in vivo. Initial findings suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, its potential role in modulating neurotransmitter release has been explored, particularly in contexts related to pain perception and mood regulation.

The future directions for research on 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid include optimizing its chemical structure for improved bioavailability and reduced toxicity. Structure-based drug design approaches can be employed to identify analogs with enhanced pharmacological properties. Additionally, exploring new synthetic routes could lead to more cost-effective production methods. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications.

The broader significance of indole derivatives like 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid lies in their potential to address unmet medical needs across multiple therapeutic areas. As our understanding of biological systems continues to evolve, compounds with novel mechanisms of action will be increasingly sought after. The unique structural features of this molecule position it as a valuable tool for both basic research and drug development efforts aimed at improving human health.